Cas no 374697-95-7 (Iso-acyclovir)

• Product Name: Iso-acyclovir
• CAS No: 374697-95-7
• MF: C₈H₁₁N₅O₃
• MW: 225.204640626907
• CID: 3953476
• PubChem ID: 20617039
• Update Time: 2025-04-22

Iso-acyclovir Chemical and Physical Properties

Names and Identifiers

• 2H-Purin-2-one, 6-amino-1,9-dihydro-9-[(2-hydroxyethoxy)methyl]-
• Acyclovir IMpurity E
• Aciclovir EP Impurity E
• 2H-Purin-2-one, 6-amino-3,9-dihydro-9-[(2-hydroxyethoxy)methyl]-
• 6-amino-9-((2-hydroxyethoxy)methyl)-3,9-dihydro-2H-purin-2-one
• Aciclovir Impurity 29
• 374697-95-7
• Iso-acyclovir

• Inchi： 1S/C8H11N5O3/c9-6-5-7(12-8(15)11-6)13(3-10-5)4-16-2-1-14/h3,14H,1-2,4H2,(H3,9,11,12,15)
• InChI Key： WLGPYGDPBSTDIX-UHFFFAOYSA-N
• SMILES： N1C2=C(NC(=O)N=C2N)N(COCCO)C=1

Computed Properties

• Exact Mass: 225.08618923Da
• Monoisotopic Mass: 225.08618923Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available

Iso-acyclovir Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones